Heptadecylamine
Cat. No. B1265882
CAS RN:
4200-95-7
M. Wt: 255.5 g/mol
InChI Key: KAJZYANLDWUIES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Heptadecylamine is a chemical compound with the molecular formula C17H37N . It is also known by other names such as 1-Aminoheptadecane, 1-Heptadecanamin, 1-Heptadecanamine, and n-Heptadecylamine .
Molecular Structure Analysis
Heptadecylamine has a simple structure with 17 carbon atoms, 37 hydrogen atoms, and 1 nitrogen atom . The nitrogen atom is typically at one end of the molecule, making it an amine .Physical And Chemical Properties Analysis
Heptadecylamine has a density of 0.8±0.1 g/cm3, a boiling point of 335.7±5.0 °C at 760 mmHg, and a flash point of 146.2±13.6 °C . It has 1 hydrogen bond acceptor, 2 hydrogen bond donors, and 15 freely rotating bonds .Scientific Research Applications
Surface Modification of Cellulose Nanocrystals
- Field : Materials Science
- Application : Octadecylamine is used to modify the surface of cellulose nanocrystals, making them organophilic . This modification enhances the hydrophobicity and long-term stability of the colloidal suspension of these nanocrystals in various organic solvents .
- Method : The surface modification of microcrystalline cellulose (MCC) is achieved by simple chemical oxidation followed by citric acid esterification and amidation reactions .
- Outcome : The resultant nanocrystals showed improved thermal stability than unmodified MCC . They can be used as highly hydrophobic coating and reinforcing agent for solvent-borne nanocomposites systems .
Functionalization of Carbon Nanotubes
- Field : Nanotechnology
- Application : Octadecylamine is used for the surface functionalization of carbon nanotubes (CNTs), improving their dispersion in polymers .
- Method : The surface modification of CNTs is achieved using a mixture of concentrated acid and octadecylamine .
- Outcome : The functionalized CNTs showed improved dispersion stability in solvents with different polarities . The addition of CNTs, especially those functionalized with Octadecylamine, made the polymer harder, increasing its Young’s modulus and tensile strength .
Production of High-Volume Commodities
- Field : Industrial Chemistry
- Application : Long-chain amines like Octadecylamine can be used in the production of high-volume commodities such as lumber, textile, or cordage .
- Method : The specific methods of application would depend on the type of commodity being produced. For example, in the production of textiles, amines can be used in dyeing processes .
- Outcome : The use of amines in these applications can enhance the properties of the final products, such as improving the colorfastness of dyed textiles .
Production of Various Industrial Products
- Field : Industrial Chemistry
- Application : Long-chain amines like Octadecylamine can be used in the production of various industrial products including textiles, papers, dietary fibers, cellophane films, explosives, food additives, etc .
- Method : The specific methods of application would depend on the type of product being produced. For example, in the production of cellophane films, amines can be used in the process of cellulose xanthate production .
- Outcome : The use of amines in these applications can enhance the properties of the final products, such as improving the transparency and heat-sealability of cellophane films .
properties
IUPAC Name |
heptadecan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H37N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h2-18H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAJZYANLDWUIES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H37N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1063350 |
Source
|
| Record name | Heptadecylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1063350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [TCI America MSDS] |
Source
|
| Record name | Heptadecylamine | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20988 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Heptadecylamine | |
CAS RN |
4200-95-7 |
Source
|
| Record name | Heptadecylamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4200-95-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Heptadecylamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004200957 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Aminoheptadecane | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=91524 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-Heptadecanamine | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Heptadecylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1063350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Heptadecylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.913 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | HEPTADECYLAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4YG9UE6EH0 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
157
Citations
… we have made use of -aminostearic acid and for comparison of two closely related compounds without the dipolar ionic structure, namely, heptadecylamine and stearic acid …
Number of citations: 48
pubs.acs.org
… Heptadecylamine and heptylamine induced precipitation … ratio, while butylamine and heptadecylamine both reacted at 1:10 … Complement binding was found for heptadecylamine at the …
Number of citations: 3
hero.epa.gov
… dilute solutions of pure heptadecylamine in white mineral oil … that a monolayer of heptadecylamine could be adsorbed … resulted when the heptadecylamine was adsorbed from any …
Number of citations: 340
pubs.acs.org
… The inversion of Na palmitate emulsions at very high PH values is exactly analogous to the inversion of heptadecylamine emulsions at very low PH values. Addition of aluminium or …
Number of citations: 89
pubs.rsc.org
… Heptadecylamine was obtained from stearic acid by Schmidt's degradation reaction9). The purity of the amine was verified by HPLC and elemental analysis; bp = 320 - 323 "C at …
Number of citations: 27
onlinelibrary.wiley.com
… Heptadecylamine was first spread as the free base, but, … After the heptadecylamine had been applied to the surface, … The force/area curves of heptadecylamine on silicic acid-free …
Number of citations: 47
www.ncbi.nlm.nih.gov
… In 1941 DL Pickett and I were preparing a 0.1-percent solution of n-heptadecylamine in purified … When the heptadecylamine was dissolved in various pure nonpolar solvents such as n-…
Number of citations: 5
books.google.com
… Attempts were made to reduce the dihydrosphingosine to the corresponding amine, but instead of the heptadecylamine there was ‘always obtained the unsaturated sphingamine. Efforts …
Number of citations: 29
www.sciencedirect.com
… 25 to 225 C can be attributed to the loss of surface water (13.5% loss) and the second from 225 to 375 C, which we hypothesize to be the thermal decomposition of the heptadecylamine …
Number of citations: 40
pubs.acs.org
… Therefore in the present experiments both normal heptadecylamine and octadecylamine … The heptadecylamine was a specimen freshly obtained from Messrs. Sieg fried of Zurich, …
Number of citations: 1
royalsocietypublishing.org
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